Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
Brand Name:
Vulcanchem
CAS No.:
13744-19-9
VCID:
VC0076558
InChI:
InChI=1S/C21H28O4/c1-12-9-21-10-13(12)5-6-14(21)20-8-4-7-19(2,18(23)25-11-20)16(20)15(21)17(22)24-3/h13-16H,1,4-11H2,2-3H3/t13-,14+,15-,16-,19-,20-,21+/m1/s1
SMILES:
CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
CAS No.: 13744-19-9
Main Products
VCID: VC0076558
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
CAS No. | 13744-19-9 |
---|---|
Product Name | Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate |
Molecular Formula | C21H28O4 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate |
Standard InChI | InChI=1S/C21H28O4/c1-12-9-21-10-13(12)5-6-14(21)20-8-4-7-19(2,18(23)25-11-20)16(20)15(21)17(22)24-3/h13-16H,1,4-11H2,2-3H3/t13-,14+,15-,16-,19-,20-,21+/m1/s1 |
Standard InChIKey | SDNANUVFTHNCBP-PINGQMQUSA-N |
Isomeric SMILES | C[C@@]12CCC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@H](C4)C(=C)C5)C(=O)OC)COC2=O |
SMILES | CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O |
Canonical SMILES | CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O |
PubChem Compound | 21581562 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume